N-{4-[(2-acetylhydrazino)carbonyl]phenyl}propanamide

• IUPAC Name: N-[4-(acetamidocarbamoyl)phenyl]propanamide
• InChI: InChI=1S/C12H15N3O3/c1-3-11(17)13-10-6-4-9(5-7-10)12(18)15-14-8(2)16/h4-7H,3H2,1-2H3,(H,13,17)(H,14,16)(H,15,18)
• InChI Key: PWVNPWRMADETBF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NNC(=O)C
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

N-{4-[(2-acetylhydrazino)carbonyl]phenyl}propanamide, commonly known as ACP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. ACP is a hydrazide derivative that has shown promising results in various studies related to drug development, molecular biology, and biochemistry.

Mechanism of Action

The mechanism of action of ACP is not fully understood. However, studies have shown that ACP inhibits the activity of enzymes by binding to their active sites. ACP has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. ACP has also been shown to inhibit the growth of bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
ACP has been shown to have various biochemical and physiological effects. ACP has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine, a neurotransmitter. ACP has also been shown to inhibit the growth of cancer cells by inducing apoptosis. ACP has also been shown to have antimicrobial and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

ACP has various advantages and limitations for lab experiments. ACP is a stable compound that can be easily synthesized in large quantities. ACP has also been shown to have low toxicity, making it a suitable candidate for drug development. However, ACP has poor solubility in water, which can limit its application in certain experiments. ACP has also been shown to have low bioavailability, which can limit its effectiveness as a drug.

Future Directions

There are several future directions for research on ACP. One area of research is the development of ACP-based drugs for the treatment of various diseases. Another area of research is the study of the binding sites of ACP with various proteins and enzymes. Further research is also needed to understand the mechanism of action of ACP and its potential applications in various fields of research. Additionally, research is needed to improve the solubility and bioavailability of ACP to increase its effectiveness as a drug.
Conclusion:
In conclusion, ACP is a promising compound that has shown potential applications in various areas of scientific research. The synthesis method of ACP has been extensively studied, and various modifications have been proposed to improve the yield and purity of the compound. ACP has been shown to possess antimicrobial, anticancer, and anti-inflammatory properties and has been studied for its potential to inhibit the activity of enzymes involved in various pathological conditions. ACP has various advantages and limitations for lab experiments, and there are several future directions for research on ACP, including the development of ACP-based drugs and the study of its binding sites with various proteins and enzymes.

Synthesis Methods

ACP can be synthesized by reacting 4-aminobenzoic acid with acetic anhydride to obtain N-acetyl-4-aminobenzoic acid, which is then treated with hydrazine hydrate to obtain the final product, ACP. The synthesis method of ACP has been extensively studied, and various modifications have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

ACP has been studied extensively for its potential applications in drug development. It has been shown to possess antimicrobial, anticancer, and anti-inflammatory properties. ACP has also been studied for its potential to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in various pathological conditions. ACP has also been used as a probe to study the binding sites of various proteins and enzymes.